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Compound of Interest

Compound Name: (R)-1-Boc-3-propylpiperazine

Cat. No.: B1592896

Chemical and Physical Properties

(R)-1-Boc-3-propylpiperazine, with the CAS Number 928025-57-4, is a chiral building block
used in organic synthesis.[2][3] Its chemical structure consists of a piperazine ring substituted
with a propyl group at the 3-position and protected with a tert-butoxycarbonyl (Boc) group at
the 1-position.

Table 1: Physical and Chemical Properties of (R)-1-Boc-3-propylpiperazine

Property Value Source(s)
CAS Number 928025-57-4 [2][3]
Molecular Formula C12H24N202 [2][3]
Molecular Weight 228.33 g/mol [2][3]
Appearance Yellow to brown liquid [1112]
Density 0.972 g/lcm3 [2]

Available in various purities,

Purity including 95+%, 98%, and [1][2]114]
99.71%
Storage Temperature 2-8°C, protect from light [1112]
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Chemical Identifiers

The structural information of (R)-1-Boc-3-propylpiperazine can be represented in various
standard formats.
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Chemical Identifiers for (R)-1-Boc-3-propylpiperazine

(R)-1-Boc-3-propylpiperazine

also known as as identifier

is represented by

Synonyms:
- tert-butyl (R)-3-propylpiperazine-1-carboxylate
- (3R)-3-Propyl-1-piperazinecarboxylic acid tert-butyl ester

InChiKey: UTQYTJHYWCCQIJ-SNVBAGLBSA-N SMILES: 0=C(OC(C)(C)C)NLC[C@@H](CCC)NCC1

‘%ts to

InChl: 1S/C12H24N202/c1-5-6-10-9-14(8-7-13-10)11(15)16-12(2,3)4/h10,13H,5-9H2,1-4H3/t10-/m1/s1

General Synthetic Workflow Using (R)-1-Boc-3-propylpiperazine

(R)-1-Boc-3-propylpiperazine
(Starting Material)

;

Step 1: Coupling Reaction
(e.g., Alkylation, Acylation at N4)

:

Boc-protected Intermediate

:

Step 2: Deprotection
(Removal of Boc group, e.g., with TFA)

Final Active Pharmaceutical Ingredient (API)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1592896?utm_src=pdf-body-img
https://www.benchchem.com/product/b1592896?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/r-1-boc-3-propylpiperazine.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB51473730.htm?N=Global
https://www.calpaclab.com/r-1-boc-3-propylpiperazine-95-purity-c12h24n2o2-5-grams/aab-aa00gttn-5g
https://cymitquimica.com/products/IN-DA00GTWF/928025-57-4/r-1-boc-3-propylpiperazine/
https://www.benchchem.com/product/b1592896#physical-and-chemical-properties-of-r-1-boc-3-propylpiperazine
https://www.benchchem.com/product/b1592896#physical-and-chemical-properties-of-r-1-boc-3-propylpiperazine
https://www.benchchem.com/product/b1592896#physical-and-chemical-properties-of-r-1-boc-3-propylpiperazine
https://www.benchchem.com/product/b1592896#physical-and-chemical-properties-of-r-1-boc-3-propylpiperazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1592896?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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